Cas no 1018435-21-6 (4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide)
4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-Aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
- Benzenesulfonamide, 4-(1-aminoethyl)-N-(2-furanylmethyl)-
- 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide
-
- MDL: MFCD10019911
- Inchi: 1S/C13H16N2O3S/c1-10(14)11-4-6-13(7-5-11)19(16,17)15-9-12-3-2-8-18-12/h2-8,10,15H,9,14H2,1H3
- InChI Key: PKKYWOHEFHQMMT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C(C)N)(NCC1=CC=CO1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 372
- XLogP3: 0.7
- Topological Polar Surface Area: 93.7
4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-295574-1g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 1g |
$842.0 | 2023-09-06 | ||
| Enamine | EN300-295574-5g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 5g |
$2443.0 | 2023-09-06 | ||
| Enamine | EN300-295574-10g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 10g |
$3622.0 | 2023-09-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01027185-1g |
4-(1-Aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 95% | 1g |
¥4795.0 | 2023-04-06 | |
| Enamine | EN300-295574-0.05g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 0.05g |
$707.0 | 2023-09-06 | ||
| Enamine | EN300-295574-0.1g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 0.1g |
$741.0 | 2023-09-06 | ||
| Enamine | EN300-295574-0.25g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 0.25g |
$774.0 | 2023-09-06 | ||
| Enamine | EN300-295574-0.5g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 0.5g |
$809.0 | 2023-09-06 | ||
| Enamine | EN300-295574-1.0g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-295574-2.5g |
4-(1-aminoethyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide |
1018435-21-6 | 2.5g |
$1650.0 | 2023-09-06 |
4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide
Research Brief on 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide (CAS: 1018435-21-6): Recent Advances and Applications
The compound 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide (CAS: 1018435-21-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The findings discussed herein are derived from peer-reviewed publications and recent patent filings, ensuring the accuracy and timeliness of the information presented.
Recent studies have highlighted the role of 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide as a promising scaffold for the development of novel enzyme inhibitors. Specifically, its sulfonamide moiety has been shown to interact with key amino acid residues in the active sites of target enzymes, leading to potent inhibitory effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma.
In addition to its enzyme inhibitory properties, 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide has also been investigated for its potential as an antimicrobial agent. A recent preprint on bioRxiv reported that derivatives of this compound displayed significant activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.
The synthesis and optimization of 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide have also been a focus of recent research. A 2022 patent (WO2022156789) disclosed a novel synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies. Moreover, computational modeling studies have provided insights into the structure-activity relationships (SAR) of this compound, enabling the rational design of more potent analogs.
Despite these promising findings, challenges remain in the development of 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and versatile biological activities make it a valuable candidate for further investigation. Ongoing research is expected to uncover new applications and optimize its pharmacological profile for clinical use.
In conclusion, 4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide (CAS: 1018435-21-6) represents a compelling area of research in chemical biology and drug discovery. Its dual role as an enzyme inhibitor and antimicrobial agent, coupled with recent advancements in synthesis and SAR studies, underscores its potential as a multifunctional therapeutic scaffold. Future studies should focus on addressing the current limitations and exploring its efficacy in vivo to pave the way for clinical translation.
1018435-21-6 (4-(1-aminoethyl)-N-(furan-2-yl)methylbenzene-1-sulfonamide) Related Products
- 134452-29-2(Benzenesulfonamide, N-[(1S)-1-(2-furanyl)butyl]-4-methyl-)
- 488720-06-5(Benzenesulfonamide, N-(di-2-furanylmethyl)-4-methyl-)
- 5626-92-6(4-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide)
- 158471-23-9(Benzenesulfonamide, N-(2-furanylphenylmethyl)-4-methyl-)
- 134452-30-5(Benzenesulfonamide, N-[(1S)-1-(2-furanyl)pentyl]-4-methyl-)
- 134340-63-9(Benzenesulfonamide, N-[1-(2-furanyl)propyl]-4-methyl-)
- 134452-27-0(Benzenesulfonamide, N-[(1S)-1-(2-furanyl)ethyl]-4-methyl-)
- 603999-01-5(4-formyl-N-(2-furanylmethyl)Benzenesulfonamide)
- 326610-71-3(3-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide)
- 121564-33-8(Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl-)